Cas no 34722-35-5 (2-{(3-methylphenyl)methylsulfanyl}acetic Acid)

2-{(3-Methylphenyl)methylsulfanyl}acetic acid is a sulfur-containing carboxylic acid derivative characterized by its unique structural motif, combining a thioether linkage with an acetic acid functional group. The 3-methylphenyl substituent enhances its lipophilicity, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its reactive carboxyl group allows for further derivatization, while the thioether moiety offers potential for coordination chemistry or participation in nucleophilic reactions. This compound is particularly useful in the development of bioactive molecules, where its balanced polarity and stability under mild conditions are advantageous. It is commonly employed in the synthesis of heterocycles, peptidomimetics, and other fine chemicals requiring tailored solubility and reactivity profiles.
2-{(3-methylphenyl)methylsulfanyl}acetic Acid structure
34722-35-5 structure
Product Name:2-{(3-methylphenyl)methylsulfanyl}acetic Acid
CAS No:34722-35-5
MF:C10H12O2S
MW:196.266081809998
CID:318069
PubChem ID:3727896
Update Time:2025-06-07

2-{(3-methylphenyl)methylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[[(3-methylphenyl)methyl]thio]-
    • (3-METHYLBENZYL)THIO]ACETIC ACID
    • [(3-methylbenzyl)sulfanyl]acetic acid
    • [(3-methylbenzyl)thio]acetic acid
    • MFCD05263737
    • VS-01021
    • 2-[(3-methylphenyl)methylsulfanyl]acetic Acid
    • HMS1754N04
    • 34722-35-5
    • CS-0221416
    • 2-((3-Methylbenzyl)thio)aceticacid
    • AB01332527-02
    • 2-(m-Tolylmethylsulfanyl)acetic acid
    • SCHEMBL10419640
    • EN300-09087
    • AKOS000264401
    • 2-{[(3-methylphenyl)methyl]sulfanyl}acetic acid
    • NCGC00339498-01
    • 2-((3-Methylbenzyl)thio)acetic acid
    • Z19692175
    • 2-{(3-methylphenyl)methylsulfanyl}acetic Acid
    • MDL: MFCD05263737
    • Inchi: 1S/C10H12O2S/c1-8-3-2-4-9(5-8)6-13-7-10(11)12/h2-5H,6-7H2,1H3,(H,11,12)
    • InChI Key: RHZMAMPKKQBGSV-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)CC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 195.04803
  • Monoisotopic Mass: 196.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • Density: 1.199
  • Boiling Point: 339.7°C at 760 mmHg
  • Flash Point: 159.2°C
  • Refractive Index: 1.584
  • PSA: 40.13

2-{(3-methylphenyl)methylsulfanyl}acetic Acid Pricemore >>

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